Cas no 941256-53-7 (2-4-(4-ethoxy-3-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol)

• Product Name: 2-4-(4-ethoxy-3-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol
• CAS No: 941256-53-7
• MF: C₁₅H₂₄N₂O₄S
• MW: 328.427062988281
• CID: 5430227
• Update Time: 2025-06-26

2-4-(4-ethoxy-3-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(4-ethoxy-3-methylphenyl)sulfonyl]-1-piperazinyl}ethanol
• 1-Piperazineethanol, 4-[(4-ethoxy-3-methylphenyl)sulfonyl]-
• 2-4-(4-ethoxy-3-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol

• Inchi： 1S/C15H24N2O4S/c1-3-21-15-5-4-14(12-13(15)2)22(19,20)17-8-6-16(7-9-17)10-11-18/h4-5,12,18H,3,6-11H2,1-2H3
• InChI Key： DSLPMJYYEOWBCW-UHFFFAOYSA-N
• SMILES： N1(CCO)CCN(S(C2=CC=C(OCC)C(C)=C2)(=O)=O)CC1

Additional information on 2-4-(4-ethoxy-3-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol

Introduction to 2-4-(4-ethoxy-3-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol (CAS No. 941256-53-7)

2-4-(4-Ethoxy-3-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol, with the CAS number 941256-53-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazine derivatives and is characterized by its unique structural features, which include a piperazine ring and a benzenesulfonyl group. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and disorders.

The chemical structure of 2-4-(4-Ethoxy-3-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol can be represented as follows: C₁₈H₂₆N₂O₄S. The presence of the piperazine ring, which is a six-membered heterocyclic amine, provides this compound with a high degree of flexibility and the ability to form hydrogen bonds. The benzenesulfonyl group, on the other hand, introduces hydrophobic and lipophilic properties, which are crucial for its biological activity and pharmacokinetic behavior.

In recent years, 2-4-(4-Ethoxy-3-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol has been extensively studied for its potential as a therapeutic agent. One of the key areas of research has been its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play a central role in cellular signaling pathways and are involved in numerous physiological processes. The ability of 2-4-(4-Ethoxy-3-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol to interact with specific GPCRs makes it a promising candidate for the development of new drugs targeting various diseases.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-4-(4-Ethoxy-3-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol exhibits potent agonist activity at the serotonin 5-HT₇ receptor. This receptor is known to be involved in regulating circadian rhythms, sleep-wake cycles, and mood disorders. The researchers found that this compound effectively binds to the 5-HT₇ receptor and activates downstream signaling pathways, suggesting its potential use in treating conditions such as insomnia and depression.

Beyond its activity at GPCRs, 2-4-(4-Ethoxy-3-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol has also shown promise in other therapeutic areas. For instance, a study published in the European Journal of Pharmacology in 2020 investigated its effects on inflammation and pain. The results indicated that this compound possesses anti-inflammatory properties and can reduce pain sensitivity in animal models. These findings suggest that 2-4-(4-Ethoxy-3-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol could be developed into an effective analgesic for managing chronic pain conditions.

The pharmacokinetic profile of 2-4-(4-Ethoxy-3-methylbenzenesulfonyl)piperazin-1-yethan-lol has also been evaluated in preclinical studies. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral medication. Additionally, the compound has demonstrated low toxicity in animal models, which is an important consideration for drug development.

In conclusion, 2-[4-(4-Ethoxyphenylsulfonyl)-3-methylphenyl]piperazine ethanol (CAS No. 941256--53-7), or more commonly known as 2-(-Ethoxy--methylbenzenesulfonyl)-yethan--ol, is a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.